Cas no 120850-92-2 (1,2-Ethanediol,1,2-dicyclohexyl-, (1R,2R)-)

• Product Name: 1,2-Ethanediol,1,2-dicyclohexyl-, (1R,2R)-
• CAS No: 120850-92-2
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 198759
• PubChem ID: 24864898
• Update Time: 2025-10-22

1,2-Ethanediol,1,2-dicyclohexyl-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol,1,2-dicyclohexyl-, (1R,2R)-
• (1R,2R)-(-)-1,2-Dicyclohexyl-1,2-Ethanediol
• (1R,2R)-1,2-Dicyclohexyl-1,2-ethanediol
• (1R,2R)-1,2-DICYCLOHEXYL-1,2-ETHANEDIOL - DICHED
• [(R)-(R*,R*)]-1,2-dicyclohexyl-1,2-ethanediol
• (1R,2R)-1,2-dicyclohexylethane-1,2-diol
• (1r,2r)-1,2-dicyclohexylethylene glycol
• (R,R)-(-)-1,2-DICYCLOHEXYL-1,2-ETHANEDIOL
• (1R,2R)-1,2-Dicyclohexyl-1,2-ethanediol 95%
• (R,R)-(-)-1,2-Dicyclohexyl-1,2-ethanediol,99%
• MFCD00145236
• J-004404
• AKOS015913675
• 120850-92-2
• (1R,2R)-1,2-Dicyclohexyl-1,2-ethanediol, 95%
• (1R,2R)-(-)-1,2-Dicyclohexyl-1,2-ethaned iol,95%
• SCHEMBL607296
• (1R,2R)-1,2-Dicyclohexyl-1,2-ethanediol, purum, >=97.0% (GC)
• CKHLARJSOMXDKL-ZIAGYGMSSA-N

• MDL： MFCD00145236
• Inchi： 1S/C14H26O2/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h11-16H,1-10H2/t13-,14-/m1/s1
• InChI Key： CKHLARJSOMXDKL-ZIAGYGMSSA-N
• SMILES： O[C@@H]([C@@H](C1CCCCC1)O)C1CCCCC1

Computed Properties

• Exact Mass: 226.19338
• Monoisotopic Mass: 214.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: White needle
• Density: 0.9538 (rough estimate)
• Melting Point: 138-142 °C (lit.)
• Boiling Point: 327.98°C (rough estimate)
• Flash Point: 179.8°C
• Refractive Index: 1.4780 (estimate)
• PSA: 40.46
• LogP: 2.86880
• Solubility: Not available
• Optical Activity: [α]20/D −2.2°, c = 0.8 in chloroform

1,2-Ethanediol,1,2-dicyclohexyl-, (1R,2R)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• Safety Term：S22-24/25

Additional information on 1,2-Ethanediol,1,2-dicyclohexyl-, (1R,2R)-

1,2-Ethanediol, 1,2-dicyclohexyl-, (1R,2R)- (CAS No. 120850-92-2): An Overview

1,2-Ethanediol, 1,2-dicyclohexyl-, (1R,2R)- (CAS No. 120850-92-2) is a chiral compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research due to its unique stereochemical properties and potential applications. This compound is characterized by its two cyclohexyl groups attached to the 1,2-ethanediol backbone in a specific (1R,2R) configuration. The precise control over stereochemistry is crucial in many areas of chemistry and biology, particularly in the development of enantiomerically pure compounds for therapeutic and diagnostic purposes.

The (1R,2R)- configuration of 1,2-Ethanediol, 1,2-dicyclohexyl- imparts distinct physical and chemical properties to the molecule. These properties are essential for various applications, including the synthesis of chiral auxiliaries and ligands used in asymmetric catalysis. Chiral auxiliaries are temporary structural elements that help control the stereochemistry of a reaction product by providing a chiral environment. In the context of 1,2-Ethanediol, 1,2-dicyclohexyl-, (1R,2R)-, its cyclohexyl groups serve as steric hindrance elements that can influence the selectivity of reactions involving this compound.

Recent research has highlighted the importance of (1R,2R)-1,2-Ethanediol, 1,2-dicyclohexyl- in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for the synthesis of bioactive molecules with potential therapeutic applications. The chiral nature of (1R,2R)-1,2-Ethanediol, 1,2-dicyclohexyl- allows for the preparation of enantiomerically pure drugs, which can exhibit enhanced efficacy and reduced side effects compared to their racemic counterparts.

In addition to its role in drug synthesis, (1R,2R)-1,2-Ethanediol, 1,2-dicyclohexyl- has also been explored for its potential in materials science. The unique stereochemistry and functional groups of this compound make it suitable for the design of chiral materials with specific optical and electronic properties. These materials have applications in areas such as chiroptical sensors and asymmetric catalyst supports.

The synthesis of (1R,2R)-1,2-Ethanediol, 1,2-dicyclohexyl- typically involves several steps to ensure high enantiomeric purity. One common approach is to use chiral catalysts or chiral reagents to control the stereochemistry during the formation of the ethanediol backbone and the attachment of the cyclohexyl groups. Advanced techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve high yields and enantiomeric excesses (ee) in the production of this compound.

The stability and solubility properties of (1R,2R)-1,2-Ethanediol, 1,2-dicyclohexyl- are also important considerations for its practical applications. This compound is generally stable under standard laboratory conditions but may require careful handling to maintain its purity and stereochemical integrity. Solubility studies have shown that it is soluble in common organic solvents such as methanol and dichloromethane but has limited solubility in water. These properties make it suitable for use in organic synthesis but may require additional considerations when designing aqueous-based formulations.

In conclusion, (1R,2R)-1,2-Ethanediol, 1,2-dicyclohexyl- (CAS No. 120850-92-2) is a versatile chiral compound with significant potential in various fields of chemistry and biology. Its unique stereochemical properties make it an important building block for the synthesis of enantiomerically pure compounds with diverse applications in pharmaceuticals and materials science. Ongoing research continues to explore new avenues for utilizing this compound to advance scientific knowledge and develop innovative solutions.